BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Isopropyl
Crotonate: Chemical Structure, Properties, and
Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropyl crotonate

Cat. No.: B1588152

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl crotonate is an organic compound classified as an unsaturated ester. Specifically, it
is the isopropyl ester of crotonic acid. Its chemical structure, featuring both a carbon-carbon
double bond and an ester functional group, imparts a unique reactivity profile that makes it a
valuable synthon in organic chemistry. This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, synthesis, and characteristic reactions of
isopropyl crotonate. While direct applications in drug development are not extensively
documented, its role as a potential building block and the biological relevance of the crotonate
moiety will be discussed.

Chemical Structure and Identification

The chemical structure of isopropyl crotonate is characterized by a four-carbon chain
containing a double bond in the trans (E) configuration, with an ester linkage to an isopropyl

group.
o |[UPAC Name: propan-2-yl (2E)-but-2-enoate[1]

e Synonyms: Isopropyl (E)-crotonate, Crotonic acid isopropy! ester[1]
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e CAS Number: 6284-46-4[1]

e Molecular Formula: C7H1202[1]

e Molecular Weight: 128.17 g/mol [1]

« SMILES: C/C=C/C(=0)OC(C)C[1]

e InChl Key: AABBHSMFGKYLKE-SNAWJCMRSA-N[1]

Physicochemical Properties

A summary of the key physical and chemical properties of isopropyl crotonate is presented in
the table below.

Property Value Reference(s)
Physical State Liquid [2]
Appearance Colorless [2]
Boiling Point 142-143 °C at 760 mmHg [2]
Specific Gravity 0.89 g/cm3 at 20 °C [2]
Refractive Index 1.420 at 20 °C [2]
Flash Point 40 °C (104 °F) 2]

N Very slightly soluble in water.
Solubility _ [2]
Soluble in alcohol.

Purity Typically >98% [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of isopropyl
crotonate.
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Spectroscopy Type Key Features Reference(s)

Data available on public
H NMR _ [3]
databases like SpectraBase.

Data available on public
13C NMR _ [3]
databases like SpectraBase.

Vapor phase IR spectra are
Infrared (IR) Available [1114]

GC-MS data is available, with
Mass Spectrometry (MS) ] [1][5]
major fragments observable.

Synthesis of Isopropyl Crotonate

The most common and straightforward method for the synthesis of isopropyl crotonate is the
Fischer esterification of crotonic acid with isopropanol, catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification

This protocol is a representative procedure based on established methods for Fischer
esterification.[6][7][8]

Materials:

Crotonic acid

 |sopropanol (reagent grade, anhydrous)

o Concentrated sulfuric acid (H2SOa)

 Diethyl ether

o Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add crotonic
acid and an excess of isopropanol (typically 3-5 equivalents).

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.5 mL per 10 g of
carboxylic acid) to the stirred mixture.

e Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the reaction mixture to a separatory funnel and add diethyl ether to dilute the
mixture.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude isopropyl crotonate can be purified by fractional distillation to obtain the final
product.
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Caption: General workflow for the synthesis of isopropyl crotonate via Fischer esterification.
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Chemical Reactivity

The chemical reactivity of isopropyl crotonate is dominated by its a,3-unsaturated ester
moiety, making it susceptible to both nucleophilic attack at the carbonyl carbon and conjugate
addition at the 3-carbon.

Michael Addition

Isopropyl crotonate can act as a Michael acceptor, reacting with a variety of nucleophiles
(Michael donors) in a conjugate addition reaction.[9][10][11][12] This reaction is a powerful tool
for carbon-carbon and carbon-heteroatom bond formation.

General Reaction:

C/C=C/C(=0)OC(C)C + Nu-

Nu-C-C(H)-C(=0)OC(C)C

Nu-~

Click to download full resolution via product page

Caption: General scheme of a Michael addition reaction with isopropyl crotonate.

Examples of Michael Donors:

Enolates (from ketones, esters, etc.)

Organocuprates (Gilman reagents)

Amines

Thiols

Diels-Alder Reaction

As a dienophile, isopropyl crotonate can participate in [4+2] cycloaddition reactions with
conjugated dienes to form six-membered rings.[13][14] The electron-withdrawing ester group
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activates the double bond for this reaction.

General Reaction:

Conjugated Diene + Isopropyl Crotonate

S

CIC=CIC(=0)OC(C)C

Cyclohexene Derivative

Click to download full resolution via product page

Caption: General scheme of a Diels-Alder reaction with isopropyl crotonate.

Applications and Biological Relevance
Use as a Building Block in Organic Synthesis

The reactivity of isopropyl crotonate makes it a useful building block in the synthesis of more
complex molecules.[15][16][17][18] The ability to introduce functionality at the [3-position via
Michael addition, or to construct cyclic systems through the Diels-Alder reaction, provides
synthetic routes to a variety of target structures.

Relevance of the Crotonate Moiety in Biological
Systems

While specific biological signaling pathways involving isopropyl crotonate are not well-
documented, the crotonate moiety itself has gained significant attention in the field of
epigenetics. Histone crotonylation is a post-translational modification that has been linked to
cellular metabolism and gene regulation.[19] Short-chain fatty acids (SCFASs), such as
crotonate, can influence the levels of histone crotonylation, thereby affecting chromatin
structure and gene expression.[19]
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Caption: Logical relationship between cellular metabolism, crotonate, and gene expression via
histone crotonylation.

This connection suggests that while isopropyl crotonate itself may not be a direct modulator,
the study of crotonate esters and their metabolism could provide insights into epigenetic

regulatory mechanisms.

Safety Information

Isopropyl crotonate is a flammable liquid and vapor.[1] It is also reported to cause skin and
serious eye irritation.[1] Appropriate personal protective equipment (PPE), including safety
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goggles, gloves, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated fume hood.

Conclusion

Isopropyl crotonate is a versatile a,3-unsaturated ester with well-defined chemical and
physical properties. Its synthesis is readily achievable through Fischer esterification, and its
reactivity, particularly in Michael additions and Diels-Alder reactions, makes it a useful
intermediate in organic synthesis. While its direct role in drug development is not established,
the biological significance of the crotonate moiety in epigenetic regulation highlights a potential
area for future research. This guide provides a foundational understanding of isopropyl
crotonate for researchers and professionals in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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